![molecular formula C19H18ClNO3S B2368830 4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide CAS No. 863445-97-0](/img/structure/B2368830.png)
4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a thioether derivative of benzanilide and is synthesized through a complex process involving multiple steps.
Mechanism of Action
The mechanism of action of 4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to activate the hypothalamic-pituitary-gonadal axis, leading to increased production of growth hormone and other hormones that promote growth and development. This compound also modulates the expression of genes involved in energy metabolism, leading to increased energy expenditure and improved feed conversion efficiency.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in the body. In livestock, this compound has been shown to increase the levels of growth hormone and insulin-like growth factor 1, leading to increased muscle mass and improved feed conversion efficiency. In fish, this compound has been shown to increase the levels of growth hormone and thyroid hormone, leading to increased growth rate and improved feed intake. In humans, this compound has been investigated for its potential anti-inflammatory and immunomodulatory effects, but more research is needed to fully understand its effects on human health.
Advantages and Limitations for Lab Experiments
4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide has several advantages for lab experiments, including its ability to enhance growth and feed intake in livestock and fish, leading to improved production efficiency and reduced costs. This compound is also relatively easy to administer and has a low toxicity profile. However, this compound has some limitations, including its complex synthesis process, which requires expertise in organic chemistry. This compound also has limited applications in human research, as its effects on human health are not fully understood.
Future Directions
There are several future directions for the research on 4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide. In agriculture, further studies are needed to determine the optimal dosage and administration methods for this compound to maximize its growth-promoting effects in livestock. In aquaculture, more research is needed to understand the mechanisms underlying the growth-promoting effects of this compound and to develop more efficient and sustainable production methods. In medicine, more studies are needed to determine the potential therapeutic effects of this compound and to investigate its safety and efficacy in humans.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a complex process involving multiple steps and has been extensively studied for its growth-promoting effects in livestock and fish, as well as its potential therapeutic effects in medicine. Further research is needed to fully understand the mechanisms underlying the effects of this compound and to develop more efficient and sustainable production methods.
Synthesis Methods
The synthesis of 4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide involves multiple steps, including the reaction of 2-amino-4-chlorobenzonitrile with 3,5-dimethylphenylboronic acid, followed by the reaction of the resulting intermediate with 2,3-dihydrothiophene-1,1-dioxide. The final product is obtained through the purification of the crude product by column chromatography. The synthesis of this compound is a time-consuming and complex process, which requires expertise in organic chemistry.
Scientific Research Applications
4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)benzamide has been extensively studied for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, this compound has been shown to enhance the growth and feed intake of livestock, leading to improved meat quality and increased profits for farmers. In aquaculture, this compound has been used to increase the growth rate and feed intake of fish, leading to improved production efficiency and reduced costs. In medicine, this compound has been investigated for its potential therapeutic effects, including its ability to modulate the immune system and its anti-inflammatory properties.
properties
IUPAC Name |
4-chloro-N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClNO3S/c1-13-9-14(2)11-18(10-13)21(17-7-8-25(23,24)12-17)19(22)15-3-5-16(20)6-4-15/h3-11,17H,12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPBPEMOVTHPMST-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=C(C=C3)Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.